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This guide provides a detailed technical overview of the spectroscopic data for Ethyl 3-
phenylisoxazole-5-carboxylate (CAS No. 13599-24-1), a heterocyclic compound of interest in

medicinal and organic chemistry. As experimental spectra for this specific isomer are not

readily available in public databases, this document presents a combination of confirmed mass

spectrometry data and expertly interpreted, predictive ¹H NMR, ¹³C NMR, and IR spectroscopic

data based on the analysis of its constitutional isomers. This approach offers valuable insights

for researchers engaged in the synthesis, identification, and development of isoxazole-based

compounds.

Introduction: The Importance of Spectroscopic
Analysis in Drug Discovery
Isoxazole derivatives are a significant class of heterocyclic compounds, forming the core

structure of numerous pharmaceuticals and biologically active molecules. Their diverse

pharmacological activities, including anti-inflammatory, anti-tumor, and anticonvulsant

properties, make them a focal point in drug discovery and development. The precise structural

elucidation of these molecules is paramount, and spectroscopic techniques such as Nuclear

Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are

indispensable tools in this process. This guide focuses on Ethyl 3-phenylisoxazole-5-
carboxylate, providing a comprehensive analysis of its spectroscopic signature.
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Synthesis of Ethyl 3-phenylisoxazole-5-carboxylate
A general and established method for the synthesis of Ethyl 3-phenylisoxazole-5-carboxylate
involves a [3+2] cycloaddition reaction. This specific procedure utilizes (E)-N-

hydroxybenzimidoyl chloride and ethyl propiolate as key reactants.

Experimental Protocol: Synthesis
A mixture of ethyl propiolate (0.657 mL, 6.43 mmol), (E)-N-hydroxybenzenecarboximidoyl

chloride (0.500 g, 3.21 mmol), and sodium bicarbonate (0.818 g, 9.64 mmol) is stirred in a

solvent mixture of ethyl acetate (16 mL) and water (1 mL) at room temperature overnight[1].

Upon completion, the reaction mixture is filtered, and the filtrate is concentrated under reduced

pressure. The resulting crude product is then purified by flash column chromatography on silica

gel (eluent: 5% to 80% dichloromethane in heptane) to yield Ethyl 3-phenylisoxazole-5-
carboxylate[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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